molecular formula C11H10N2O3 B2498075 4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid CAS No. 92016-68-7

4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

Cat. No. B2498075
CAS RN: 92016-68-7
M. Wt: 218.212
InChI Key: VZLHCCJAJQJFKI-UHFFFAOYSA-N
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Description

“4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid” is a chemical compound with the molecular formula C11H10N2O3 . It is also known as "2-Quinoxalinecarboxylic acid, 4-ethyl-3,4-dihydro-3-oxo-" .


Synthesis Analysis

The synthesis of quinoxaline derivatives, which includes “4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid”, has been reported in the literature . The synthesis involves the reaction of 4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carbohydrazide with different aldehydes, ketones, diketones, ketoesters, as well as hydrazine, phenyl isothiocyanate, and carbon disulphide .


Molecular Structure Analysis

The molecular structure of “4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid” is represented by the InChI code: 1S/C11H10N2O3/c1-2-16-11(15)9-10(14)13-8-6-4-3-5-7(8)12-9/h3-6H,2H2,1H3,(H,13,14) .


Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid” include a molecular weight of 218.21 and a melting point range of 175 - 177 .

Safety and Hazards

The safety information for “4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid” includes hazard statements H302, H312, H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

The future directions for “4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid” and related compounds could involve further investigations into their potential as anticancer and anti-inflammatory agents . Their inhibition of EGFR and COX-2 enzymes suggests they could be promising orally absorbed dual anti-inflammatory agents and anticancer candidates .

properties

IUPAC Name

4-ethyl-3-oxoquinoxaline-2-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O3/c1-2-13-8-6-4-3-5-7(8)12-9(10(13)14)11(15)16/h3-6H,2H2,1H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZLHCCJAJQJFKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2N=C(C1=O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Ethyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

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